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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358

Audience: Researchers, scientists, and drug development professionals. Disclaimer: The
compound "MY-1076" is not a recognized pharmaceutical agent. The information provided
herein pertains to the industrial chemical Antioxidant 1076 (also known as Irganox 1076), a
hindered phenolic antioxidant used for polymer stabilization. This guide is structured to meet
the user's format requirements but is based on the properties and synthesis of this industrial
chemical.

Discovery and Background

Antioxidant 1076, chemically known as octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate, is a high-molecular-weight, sterically hindered phenolic antioxidant.
[1] It was developed to protect organic materials, such as plastics, elastomers, and adhesives,
against thermo-oxidative degradation.[1] Unlike simpler phenolic antioxidants like butylated
hydroxytoluene (BHT), Antioxidant 1076 offers lower volatility, making it highly suitable for high-
temperature processing of polymers like polyethylene and polypropylene.[2] Its development
was a significant advancement in polymer stabilization, providing excellent color retention and
long-term stability.[1] The molecule's design incorporates a sterically hindered phenol group,
which is the active antioxidant moiety, and a long octadecyl (C18) tail. This long alkyl chain
enhances its compatibility with polymer matrices and reduces its volatility and extractability.[1]

[2]

Physicochemical Properties

The physical and chemical properties of Antioxidant 1076 are summarized in the tables below.
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Table 1: General Properties

Property Value Reference
] Octadecyl 3-(3,5-di-tert-butyl-
Chemical Name ] [2]
4-hydroxyphenyl)propionate
Antioxidant 1076, Irganox
Common Names [2]
1076, Anox PP18
CAS Number 2082-79-3 [2]
Molecular Formula Css5He6203 [2]
Molecular Weight 530.86 g/mol
Appearance White, fine granules or powder  [1]
Table 2: Physical and Chemical Characteristics
Property Value Reference
Melting Point 50-55 °C [3]
Flashpoint 273 °C [3]
Low in water (2.85 ug/L),
Solubility ) ( ] ha/L) [2]
soluble in organic solvents
Volatility Low [1]

Synthesis of Antioxidant 1076

The synthesis of Antioxidant 1076 is typically a two-step process involving a Michael addition

followed by a transesterification reaction.[2]

Synthesis Workflow Diagram
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Step 1: Michael Addition
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Caption: Synthesis workflow for Antioxidant 1076.

Detailed Experimental Protocol: Synthesis
Objective: To synthesize Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate.
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Step 1: Michael Addition

In a reaction vessel, 2,6-di-tert-butylphenol is reacted with methyl acrylate in the presence of
a base catalyst (e.g., sodium methoxide).

The reaction proceeds to form the intermediate, methyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate.[2]

The intermediate is isolated for the next step.

Step 2: Transesterification

The intermediate from Step 1 (124.8 g, 0.427 mole) is mixed with octadecy! alcohol (88.8 g,
0.328 mole).[4]

A catalyst, such as monobutyltin oxide (0.13 g, 0.0007 mole), is added to the mixture.[4]
Other catalysts like sulfuric acid or p-toluenesulfonic acid can also be used.

The reaction mixture is heated to a high temperature (e.g., 100-150 °C) under vacuum or
with nitrogen purging to facilitate the removal of the methanol byproduct, which drives the
reaction to completion.

The progress of the reaction is monitored by techniques such as thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC).

Step 3: Purification

o Upon completion, the reaction mixture is cooled.

If a solid catalyst is used, it can be removed by filtration. For instance, the resulting solution
can be treated with synthetic magnesium silicate at 60°C and then filtered to remove the tin
catalyst.[4]

The final product, Antioxidant 1076, is obtained as a white solid and can be further purified
by recrystallization if necessary.

Key Experimental Analysis Protocols
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The analysis of Antioxidant 1076, particularly its quantification in polymer matrices, is crucial for
quality control and regulatory compliance. Common methods include Thermal Desorption-Gas
Chromatography-Mass Spectrometry (TD-GC-MS) and Fourier Transform Infrared
Spectroscopy (FTIR).

Analytical Workflow: TD-GC-MS

Sample Preparation

Polymer Sample (e.g., PE)

Pulverize Sample

TD-GC-M5S Analysis

Thermal Desorption
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Gas Chromatography
(Separation)

Mass Spectrometry
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Caption: Analytical workflow for Antioxidant 1076 using TD-GC-MS.

Detailed Protocol: TD-GC-MS Analysis

Objective: To identify and quantify Antioxidant 1076 in a polyethylene (PE) sample.[5][6]

Instrumentation: A Multi-Shot Pyrolyzer interfaced directly with a Gas Chromatography-Mass
Spectrometry (GC/MS) system.[5]

Procedure:

o Sample Preparation: A known weight of the polyethylene sample containing Antioxidant 1076
is pulverized.[5]

o Thermal Desorption (TD): The pulverized sample is placed in a sample cup and introduced
into the pyrolyzer. The sample is heated rapidly to a temperature sufficient to desorb the
antioxidant without pyrolyzing the polymer matrix (e.g., 320 °C).[6][7]

o GC Separation: The desorbed analytes are transferred to the GC column. The column
temperature is programmed to separate the components of the mixture.

o MS Detection: As components elute from the GC column, they enter the mass spectrometer,
where they are ionized and fragmented. The mass spectrum for Antioxidant 1076 will show a
characteristic molecular ion peak at m/z 530.[6][7]

e Quantification: The concentration of Antioxidant 1076 is determined by creating a calibration
curve using standard addition methods or by comparing the peak area of the analyte to that
of known standards.[5]

Detailed Protocol: FTIR Analysis

Obijective: To rapidly quantify the concentration of Antioxidant 1076 in a polyethylene sample.[8]
Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer.[8]

Procedure:
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e Sample Preparation:
o Prepare a series of standard PE samples with known concentrations of Antioxidant 1076.

o The antioxidant is typically dissolved in a solvent like toluene, mixed with PE powder, and
then hot-pressed into a film of a specific thickness (e.g., 1 mm).[8][9]

e Spectral Acquisition:

o Obtain the FTIR spectrum for each standard sample and the unknown sample. The typical
range is 4000 to 400 cm~1.[8]

o Data Analysis:

o Identify the characteristic absorption peak for Antioxidant 1076, which is the ester carbonyl
(C=0) stretch at approximately 1738 cm~1. The PE matrix has minimal absorption in this
region.[8][10]

o Measure the area or height of this characteristic peak for each standard.

o Create a standard curve by plotting the peak absorbance against the known
concentrations of Antioxidant 1076.

o Measure the absorbance of the characteristic peak in the unknown sample and use the
standard curve to determine its concentration. The linear regression coefficient for this
method is typically high (e.g., 0.97363), with a low relative error.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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